![molecular formula C22H28ClNO3 B3817264 [3-(3-chlorobenzyl)-1-(2,6-dimethoxybenzyl)-3-piperidinyl]methanol](/img/structure/B3817264.png)
[3-(3-chlorobenzyl)-1-(2,6-dimethoxybenzyl)-3-piperidinyl]methanol
Overview
Description
[3-(3-chlorobenzyl)-1-(2,6-dimethoxybenzyl)-3-piperidinyl]methanol, also known as JDTic, is a selective antagonist of the kappa opioid receptor (KOR). KORs are a type of opioid receptor found in the central and peripheral nervous system, and they play a role in pain management, stress response, and addiction. JDTic has been found to have potential therapeutic applications in the treatment of drug addiction, depression, and anxiety.
Mechanism of Action
[3-(3-chlorobenzyl)-1-(2,6-dimethoxybenzyl)-3-piperidinyl]methanol works by selectively blocking the KOR, which is involved in the negative effects of stress and drug addiction. By blocking the KOR, this compound reduces the negative effects of stress and prevents the reward-seeking behavior associated with drug addiction. This makes it a promising candidate for the treatment of addiction and mood disorders.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which is associated with reward and pleasure. It also reduces the release of stress hormones, such as corticotropin-releasing hormone (CRH), which is involved in the stress response. This compound has also been found to have anti-inflammatory effects, which may be relevant to its use in the treatment of mood disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of [3-(3-chlorobenzyl)-1-(2,6-dimethoxybenzyl)-3-piperidinyl]methanol is its selectivity for the KOR. This makes it a useful tool for studying the role of KORs in various physiological and pathological processes. However, this compound is a complex molecule that requires a multi-step synthesis process, which can be time-consuming and expensive. In addition, this compound has poor solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on [3-(3-chlorobenzyl)-1-(2,6-dimethoxybenzyl)-3-piperidinyl]methanol. One area of interest is its potential use in the treatment of mood disorders, such as depression and anxiety. Another area of research is its use in the treatment of addiction, particularly for opioids and cocaine. There is also interest in developing more selective KOR antagonists, which could have fewer side effects than this compound. Overall, this compound has shown great promise as a tool for studying the role of KORs in various physiological and pathological processes, and as a potential therapeutic agent for a range of disorders.
Scientific Research Applications
[3-(3-chlorobenzyl)-1-(2,6-dimethoxybenzyl)-3-piperidinyl]methanol has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use in the treatment of drug addiction, particularly for opioids and cocaine. This compound has been found to reduce drug-seeking behavior and prevent relapse in animal models of addiction. It has also been shown to have antidepressant and anxiolytic effects, making it a potential treatment for mood disorders.
properties
IUPAC Name |
[3-[(3-chlorophenyl)methyl]-1-[(2,6-dimethoxyphenyl)methyl]piperidin-3-yl]methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28ClNO3/c1-26-20-8-4-9-21(27-2)19(20)14-24-11-5-10-22(15-24,16-25)13-17-6-3-7-18(23)12-17/h3-4,6-9,12,25H,5,10-11,13-16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDHNPVOFWHDYKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)CN2CCCC(C2)(CC3=CC(=CC=C3)Cl)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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